Cas no 64479-79-4 (3-Pyridinecarboxamide,N-4-pyridinyl-)

• Product Name: 3-Pyridinecarboxamide,N-4-pyridinyl-
• CAS No: 64479-79-4
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 519250
• Update Time: 2026-04-29

3-Pyridinecarboxamide,N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-4-pyridinyl-
• N-pyridin-4-ylpyridine-3-carboxamide
• N-(Pyridin-4-yl)nicotinamide

Computed Properties

• Exact Mass: 199.07467

Experimental Properties

• PSA: 54.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-Pyridinecarboxamide,N-4-pyridinyl-

Comprehensive Analysis of 3-Pyridinecarboxamide,N-4-pyridinyl- (CAS No. 64479-79-4): Properties, Applications, and Industry Insights

3-Pyridinecarboxamide,N-4-pyridinyl- (CAS No. 64479-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a carboxamide group attached to a pyridinyl moiety. Its chemical formula, C₁₁H₉N₃O, and molecular weight of 199.21 g/mol make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3-Pyridinecarboxamide,N-4-pyridinyl- has surged due to their versatility in drug discovery. Researchers frequently search for "pyridine-based drug intermediates" or "CAS 64479-79-4 applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound's hydrogen-bonding capacity and aromatic stability contribute to its binding affinity with biological targets, a hot topic in computational chemistry and molecular docking studies.

The synthesis of N-4-pyridinyl-3-pyridinecarboxamide typically involves condensation reactions between nicotinoyl chloride and 4-aminopyridine, with yields optimized through modern green chemistry techniques. Industry professionals often inquire about "scalable synthesis of CAS 64479-79-4" or "pyridinecarboxamide purification methods," highlighting operational challenges. Recent advancements in flow chemistry have improved the production efficiency of such pharmaceutical intermediates while reducing solvent waste.

From an analytical perspective, 3-Pyridinecarboxamide,N-4-pyridinyl- exhibits distinct spectral properties. Its NMR fingerprint (1H NMR: δ 8.9-7.5 ppm for pyridine protons, 10.5 ppm for amide NH) and mass spectrometry fragmentation pattern (m/z 199→181→154) serve as critical quality control parameters. Laboratories frequently search for "HPLC methods for pyridine derivatives" or "CAS 64479-79-4 characterization," underscoring the need for robust analytical protocols in quality-by-design frameworks.

Beyond pharmaceuticals, this compound shows promise in material science applications. Its π-conjugated system makes it a candidate for organic semiconductors and coordination polymers—topics trending in renewable energy research. Patent analyses reveal growing interest in "pyridinecarboxamide-based OLED materials" and "metal-organic frameworks (MOFs) containing CAS 64479-79-4," particularly for photovoltaic devices and gas storage systems.

Regulatory and safety profiles of 3-Pyridinecarboxamide,N-4-pyridinyl- comply with major chemical inventories (e.g., TSCA, EINECS). However, queries like "biodegradability of pyridinecarboxamides" or "eco-toxicity of CAS 64479-79-4" reflect the industry's focus on green chemistry metrics. Recent life cycle assessment studies suggest that enzymatic modifications could enhance the compound's environmental compatibility—a key consideration for ESG-compliant manufacturing.

The global market for pyridine derivatives is projected to grow at 6.2% CAGR (2023-2030), with 3-Pyridinecarboxamide,N-4-pyridinyl- playing a niche but strategic role. Procurement specialists often search for "CAS 64479-79-4 suppliers" or "pyridinecarboxamide price trends," indicating its commercial value. Regional analyses show heightened demand in Asia-Pacific pharmaceutical hubs, particularly for anticancer drug intermediates and veterinary medicine formulations.

Future research directions for 64479-79-4 may explore its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—cutting-edge areas in targeted protein degradation. The compound's dual pyridine motifs offer unique opportunities for structure-activity relationship optimization, addressing frequent queries about "pyridinecarboxamide bioisosteres" or "fragment-based drug design with CAS 64479-79-4."

In conclusion, 3-Pyridinecarboxamide,N-4-pyridinyl- represents a multifaceted compound bridging medicinal chemistry, materials engineering, and sustainable synthesis. Its evolving applications underscore the importance of structure-property relationships in modern chemical research, while market trends highlight its growing strategic significance in high-value chemical production.